Cas no 193274-37-2 (3A-BENZYL-2-METHYL-2,3A,4,5,6,7-HEXAHYDRO-3H-PYRAZOLO[4,3-C]PYRIDIN-3-ONE L-TARTARATE)

• Product Name: 3A-BENZYL-2-METHYL-2,3A,4,5,6,7-HEXAHYDRO-3H-PYRAZOLO[4,3-C]PYRIDIN-3-ONE L-TARTARATE
• CAS No: 193274-37-2
• MF: C₁₈H₂₃N₃O₇
• MW: 393.39112496376
• CID: 116343
• Update Time: 2024-01-24

3A-BENZYL-2-METHYL-2,3A,4,5,6,7-HEXAHYDRO-3H-PYRAZOLO[4,3-C]PYRIDIN-3-ONE L-TARTARATE Chemical and Physical Properties

Names and Identifiers

• 3A-BENZYL-2-METHYL-2,3A,4,5,6,7-HEXAHYDRO-3H-PYRAZOLO[4,3-C]PYRIDIN-3-ONE L-TARTARATE
• (R)-3a-benzyl-2-methyl-2,3a,4,5,6,7-hexahydro-3H-pyrazolo[4,3-c]pyridin-3-oneL-tartarate

• Inchi： 1S/C14H17N3O.C4H6O6/c1-17-13(18)14(9-11-5-3-2-4-6-11)10-15-8-7-12(14)16-17;5-1(3(7)8)2(6)4(9)10/h2-6,15H,7-10H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)
• InChI Key： SXYYEAMDSATHQR-UHFFFAOYSA-N
• SMILES： C1NCCC2=NN(C)C(=O)C12CC1=CC=CC=C1.C(O)(=O)C(C(C(O)=O)O)O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3